Cas no 35455-79-9 (5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one)
35455-79-9 structure
Product Name:5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
CAS No:35455-79-9
MF:C5H6N2OS
MW:142.178939342499
MDL:MFCD27996854
CID:295639
PubChem ID:5324560
Update Time:2025-04-19
5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
- 2(1H)-Pyrimidinone,3,4-dihydro-5-methyl-4-thioxo-
- 2-Oxo-4-mercapto-5-methylpyrimidine
- 4-Thio-5-methylpyrimidin-2-one
- 4-Thiothymine
- 5-Methyl-4-thiouracil
- Thymine,4-thio- (7CI,8CI)
- 5-methyl-4-thioxo-3,4-dihydro-2(1H)-pyrimidinone
- FT-0701093
- SB56087
- InChI=1/C5H6N2OS/c1-3-2-6-5(8)7-4(3)9/h2H,1H3,(H2,6,7,8,9
- 5-methyl-4-thioxo-1H-pyrimidin-2-one
- AKOS006349312
- SCHEMBL19363733
- BS-53059
- SCHEMBL65835
- 35455-79-9
- SCHEMBL10402389
- 5-methyl-4-sulfanylidene-1H-pyrimidin-2-one
- 2(1H)-pyrimidinone, 3,4-dihydro-5-methyl-4-thioxo-
- 2(1H)-Pyrimidinone, 3,4-dihydro-5-methyl-4-thioxo- (9CI)
- DB-280462
-
- MDL： MFCD27996854
- Inchi： 1S/C5H6N2OS/c1-3-2-6-5(8)7-4(3)9/h2H,1H3,(H2,6,7,8,9)
- InChI Key： GSPMCUUYNASDHM-UHFFFAOYSA-N
- SMILES： S=C1C(C)=CNC(N1)=O
Computed Properties
- Exact Mass: 142.02018
- Monoisotopic Mass: 142.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0
- Topological Polar Surface Area: 73.2A^2
Experimental Properties
- PSA: 41.13
5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM165252-1g |
5-methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one |
35455-79-9 | 95% | 1g |
$394 | 2021-08-05 | |
| Chemenu | CM165252-250mg |
5-methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one |
35455-79-9 | 95% | 250mg |
$138 | 2023-02-17 | |
| Chemenu | CM165252-1g |
5-methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one |
35455-79-9 | 95% | 1g |
$506 | 2023-02-17 | |
| Alichem | A089000216-250mg |
5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one |
35455-79-9 | 95% | 250mg |
$164.64 | 2023-09-02 | |
| Alichem | A089000216-1g |
5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one |
35455-79-9 | 95% | 1g |
$426.22 | 2023-09-02 | |
| eNovation Chemicals LLC | K60369-2g |
5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one |
35455-79-9 | 95% | 2g |
$695 | 2024-05-25 | |
| eNovation Chemicals LLC | K60369-5g |
5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one |
35455-79-9 | 95% | 5g |
$985 | 2024-05-25 | |
| Aaron | AR00CKZN-100mg |
2(1H)-Pyrimidinone, 3,4-dihydro-5-methyl-4-thioxo- (9CI) |
35455-79-9 | 97% | 100mg |
$45.00 | 2025-02-11 | |
| Aaron | AR00CKZN-250mg |
2(1H)-Pyrimidinone, 3,4-dihydro-5-methyl-4-thioxo- (9CI) |
35455-79-9 | 97% | 250mg |
$77.00 | 2025-02-11 | |
| Aaron | AR00CKZN-1g |
2(1H)-Pyrimidinone, 3,4-dihydro-5-methyl-4-thioxo- (9CI) |
35455-79-9 | 97% | 1g |
$284.00 | 2025-02-11 |
5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
35455-79-9 (5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one) Related Products
- 13996-05-9(ethyl 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate)
- 1195-08-0(2,4-dihydroxypyrimidine-5-carbaldehyde)
- 156054-85-2(Thymine-alpha,alpha,alpha,6-d4)
- 175203-49-3(3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbothioamide)
- 107686-58-8(2(1H)-Pyrimidinethione,4-mercapto- (9CI))
- 1073-82-1(2(1H)-Pyrimidinone,6-amino-3,4-dihydro-4-thioxo-)
- 591-28-6(4-Thiouracil)
- 65-71-4(Thymine)
- 148744-27-8(2(1H)-Pyrimidinone,5-fluoro-3,4-dihydro-6-methyl-4-thioxo-)
- 144850-43-1(5-Pyrimidinecarboxaldehyde,1,2,3,4-tetrahydro-2-oxo-4-thioxo-)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
